Cas no 898423-17-1 (3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 898423-17-1
• MF: C₁₉H₁₈N₂O₄S₂
• MW: 402.487222194672
• CID: 5481904
• Update Time: 2025-11-02

3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfonyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide
• 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C19H18N2O4S2/c1-3-27(23,24)16-6-4-5-14(11-16)18(22)21-19-20-17(12-26-19)13-7-9-15(25-2)10-8-13/h4-12H,3H2,1-2H3,(H,20,21,22)
• InChI Key： USKVQSKYTBEWAN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

3-(Ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide: A Comprehensive Overview of Its Properties and Applications

3-(Ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 898423-17-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a thiazole ring with ethanesulfonyl and benzamide moieties, making it a promising candidate for various applications. Its CAS number 898423-17-1 serves as a critical identifier for researchers and industry professionals seeking detailed information about its properties and uses.

The molecular formula of 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide reflects its complex yet well-defined structure. The presence of the methoxyphenyl group enhances its solubility in organic solvents, while the thiazol-2-yl component contributes to its potential biological activity. Researchers often explore such compounds for their ability to interact with specific biological targets, particularly in the development of novel therapeutic agents. The ethanesulfonyl group further adds to its versatility, enabling modifications that can fine-tune its pharmacological profile.

In recent years, the demand for CAS 898423-17-1 has surged due to its potential applications in drug discovery and development. Pharmaceutical companies are increasingly interested in thiazole derivatives like this compound, as they exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 4-methoxyphenyl substituent, in particular, has been linked to enhanced binding affinity for certain enzymes, making it a valuable scaffold for designing new drugs.

One of the most frequently asked questions about 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide pertains to its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the coupling of benzamide derivatives with thiazole intermediates. Advanced techniques such as high-performance liquid chromatography (HPLC) are often employed to ensure high purity, which is crucial for research and industrial applications. Researchers also emphasize the importance of optimizing reaction conditions to improve yield and reduce by-products.

The versatility of CAS No. 898423-17-1 extends beyond pharmaceuticals. It has found applications in material science, where its unique chemical structure contributes to the development of advanced polymers and coatings. The ethanesulfonyl group, for instance, can enhance the thermal stability of materials, making them suitable for high-performance applications. Additionally, the compound's ability to form stable complexes with metals has sparked interest in catalysis and nanotechnology.

Another hot topic surrounding 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide is its environmental impact and biodegradability. As sustainability becomes a priority in chemical research, scientists are investigating the ecological footprint of synthetic compounds like this one. Preliminary studies suggest that certain derivatives of thiazole and benzamide can be designed to minimize environmental persistence while retaining their functional properties. This aligns with the growing trend of green chemistry and eco-friendly drug development.

Market trends indicate a steady rise in the availability of CAS 898423-17-1 through specialized chemical suppliers. Companies are offering custom synthesis services to meet the diverse needs of research institutions and pharmaceutical firms. The compound's methoxyphenyl and thiazol-2-yl components are particularly sought after for fragment-based drug design, a cutting-edge approach in medicinal chemistry. Furthermore, the integration of artificial intelligence in compound screening has accelerated the identification of potential applications for this molecule.

In conclusion, 3-(ethanesulfonyl)-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 898423-17-1) represents a fascinating area of research with broad implications for pharmaceuticals, materials science, and beyond. Its unique combination of ethanesulfonyl, benzamide, and thiazole functionalities offers endless possibilities for innovation. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.